2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C23H22FN5O2/c24-18-8-2-1-7-17(18)23-26-21(31-27-23)12-16-6-5-11-28(13-16)22(30)14-29-15-25-19-9-3-4-10-20(19)29/h1-4,7-10,15-16H,5-6,11-14H2
• InChI Key: ZUECSZUVEKYBDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CN2C=NC3=CC=CC=C32)CC4=NC(=NO4)C5=CC=CC=C5F
• Molecular Formula: C23H22FN5O2
• Molecular Weight: 419.5 g/mol

Description

2-(1H-benzo[d]imidazol-1-yl)-1-(3-((3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C23H22FN5O2 and its molecular weight is 419.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• A similar compound, 1-(4-(6-Fluorobenzo [d] isoxazol-3-yl) piperidin-1-yl)-2-(4-(hydroxymethyl)-1H-1, 2,3-triazol-1-yl) ethanone, was synthesized using a click chemistry approach. This process involved characterizing the compound using IR, NMR, and MS studies and analyzing its thermal stability through TGA and DSC techniques (Govindhan et al., 2017).

Cytotoxicity and Docking Studies

• The compound mentioned above underwent cytotoxicity evaluation. Additionally, binding analysis was carried out with human serum albumin using fluorescence spectroscopy to understand its pharmacokinetics for further biological applications. Molecular docking studies were also conducted to gain insights into new molecules in carrier proteins (Govindhan et al., 2017).

Antimicrobial Activity

• Another related compound, synthesized from 1H-benzo[d]imidazol-2-yl, demonstrated significant antimicrobial efficacy against several bacterial strains, providing a basis for exploring similar compounds in this class for antimicrobial applications (Rashid, Husain, & Mishra, 2012).

Antioxidant Activity

• A series of derivatives including 1H-benzo[d]imidazole were synthesized and evaluated for their antioxidant activity. This indicates the potential of these compounds, including the one you are interested in, in antioxidative applications (Bassyouni et al., 2012).

Corrosion Inhibition

• Benzimidazole derivatives, including a similar compound, were synthesized and assessed for their corrosion inhibition ability. This suggests the potential use of your compound in corrosion protection applications (Ammal, Prajila, & Joseph, 2018).